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Basic Chemical Properties

Both Cubenol and 1-epi-Cubenol share the same molecular formula and mass, as they are stereoisomers.

Property Description

Common Name Cubenol / 1-epi-Cubenol [1]

IUPAC Name [1S-(1α,4β,4aβ,8aα)]-1-Isopropyl-4,7-dimethyl-1,3,4,5,6,8a-hexahydro-4a(2H)-
naphthalenol [2] [3]

Chemical Formula C₁₅H₂₆O [4] [1] [2]

Molecular Weight 222.3663 g/mol [2] [3] [5]

CAS Registry
Number

21284-22-0 [2] [3]

Analytical Characterization Data

The following table summarizes experimental data that can be used to characterize and distinguish these

compounds.
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Analytical Method Experimental Data

| Mass Spectrometry (MS) | Cubenol: Characteristic fragments at m/z = 204, 179, 161, 119, 105 [2].

Deuterated 1-epi-Cubenol ([²H₂₆]-1-epi-Cubenol): Molecular ion shifts to m/z = 248. Key fragment ions

shift to m/z = 228, 197, 178, 130, 114 [1]. | | Gas Chromatography (GC) | Retention Index (non-polar

column): 1642 (on DB-5 at 25°C) [5]. Deuterated vs. Non-deuterated: Fully deuterated [²H₂₆]-1-epi-

Cubenol elutes almost 1 minute earlier than its non-deuterated counterpart due to a weaker interaction with

the stationary phase [1]. |

Understanding the "epi" Prefix and Key Experiments

Although the exact spatial configuration difference is not detailed in the search results, the context provides

important scientific insights.

The Meaning of "epi-": The prefix "1-epi-cubenol" indicates that this isomer differs from cubenol in

its three-dimensional configuration at the first carbon atom in the molecule [1]. This small change does

not alter the molecular formula but can significantly impact how the molecule interacts with biological

systems.

Key Experimental Workflow: A primary source for 1-epi-Cubenol involves its production as a fully

deuterated compound by the bacterium Streptomyces griseus. The diagram below outlines this process.
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Fully Deuterated Minimal Medium (DMM)

Streptomyces griseus
(Fermentation)

Deuterated [²H₂₆]-1-epi-Cubenol

 8-10 days
(Slowed metabolism)

Analysis: GC-MS & NMR

Click to download full resolution via product page

Experimental workflow for producing deuterated 1-epi-Cubenol via fermentation [1].

How to Proceed with Your Research

The current search results lack a direct, atomic-level structural comparison. To perform an in-depth analysis,

I suggest you:

Consult Specialized Databases: Use crystallographic databases like the Cambridge Structural
Database (CSD) or the Protein Data Bank (PDB) to search for any published X-ray crystal

structures of cubenol or 1-epi-cubenol. A 3D crystal structure would provide the definitive atomic
coordinates.

Perform a Literature Review: Conduct a targeted search in scientific journals (e.g., via PubMed,
Scopus) using terms like "cubenol stereochemistry," "cubenol absolute configuration," or "cubenol
NMR comparison" to find articles where the spatial configuration was explicitly determined.
Leverage the Provided Data: The mass spectrometry and gas chromatography data provided here

are practical for identifying and distinguishing these compounds in the lab, which is crucial for
experimental protocols.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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